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Compound of Interest

Compound Name: SR10067

Cat. No.: B15608826

For Researchers, Scientists, and Drug Development Professionals

Introduction

SR10067 is a potent and selective synthetic agonist of the nuclear receptors REV-ERBa and
REV-ERB. As a key regulator of the circadian clock, REV-ERB activity influences a wide array
of physiological processes, including metabolism, inflammation, and behavior. The utility of
SR10067 as a chemical probe in preclinical research and its potential as a therapeutic agent
necessitate a thorough understanding of its stability in solution to ensure the reliability and
reproducibility of experimental data. These application notes provide comprehensive guidelines
on the long-term storage and stability of SR10067 solutions, along with detailed protocols for
assessing its stability.

Chemical Properties

Property Value

N-(4-chlorophenyl)-2-((2,6-dioxo-1-phenyl-

IUPAC Name
1,2,3,6-tetrahydropyrimidin-4-yl)thio)acetamide
Molecular Formula C18H14CIN3O3S
Molecular Weight 387.84 g/mol
CAS Number 1380548-02-6
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Recommended Storage Conditions

Proper storage is critical to maintain the integrity of SR10067. The following table summarizes
the recommended storage conditions for both powdered and dissolved SR10067.

Form Storage Temperature Duration
Powder -20°C Up to 3 years
4°C Up to 2 years

In Solvent -80°C Up to 6 months
-20°C Up to 1 month

Note: The stability of SR10067 in solvent is dependent on the solvent used. Dimethyl sulfoxide
(DMSO) is a commonly used solvent for SR10067.

Factors Influencing Stability in Solution

Several factors can affect the long-term stability of SR10067 in solution:

Solvent: The choice of solvent can significantly impact stability. Anhydrous, high-purity
solvents are recommended.

o Temperature: As indicated in the storage table, lower temperatures prolong the shelf-life of
SR10067 solutions.

 Light: Exposure to light, particularly UV light, can induce photodegradation. Solutions should
be stored in amber vials or otherwise protected from light.

e pH: The stability of SR10067 may be pH-dependent. Buffering the solution may be
necessary for certain applications.

» Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can
accelerate degradation. It is advisable to prepare and store aliquots for single use.

Signaling Pathway of SR10067
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SR10067 exerts its effects by binding to and activating the REV-ERBa/3 nuclear receptors.
REV-ERBs are transcriptional repressors that play a central role in the molecular circadian
clock. Upon activation by SR10067, REV-ERB binds to specific DNA sequences known as
REV-ERB response elements (RORES) in the promoter regions of target genes, recruiting co-
repressor complexes, such as nuclear receptor co-repressor 1 (NCoR) and histone
deacetylase 3 (HDACS3), to inhibit gene transcription.

A primary target of REV-ERB is the Bmall gene, a core component of the positive limb of the
circadian clock. By repressing Bmall transcription, SR10067 modulates the expression of
numerous clock-controlled genes involved in:

o Metabolism: Regulation of genes involved in lipid and glucose metabolism, such as those
encoding for apolipoproteins and gluconeogenic enzymes.[1]

 Inflammation: Suppression of pro-inflammatory gene expression, including various cytokines
and chemokines like 116 and Ccl2.[2][3]
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SR10067 signaling pathway.

Experimental Protocols

To ensure the quality of experimental results, it is crucial to periodically assess the stability of
SR10067 stock solutions. The following are detailed protocols for stability-indicating analyses
using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass
Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Workflow

The general workflow for a stability study involves preparing and storing SR10067 solutions
under various conditions and analyzing them at predetermined time points against a time-zero

control.
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Workflow for SR10067 stability study.
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Protocol 1: Stability Assessment by HPLC

This protocol describes a reverse-phase HPLC method for quantifying the amount of intact
SR10067 and detecting potential degradation products.

Materials:
e SR10067 solution in DMSO
e HPLC-grade acetonitrile (ACN)
» HPLC-grade water
e Formic acid (FA)
e C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 pm)
e HPLC system with UV detector
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% FA in water
o Mobile Phase B: 0.1% FA in ACN
e Sample Preparation:

o Dilute the SR10067 stock solution with mobile phase A to a final concentration of
approximately 20 pug/mL.

o Chromatographic Conditions:
o Column: C18 reverse-phase
o Flow Rate: 1.0 mL/min

o Injection Volume: 10 uL
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o Column Temperature: 30°C

o Detection Wavelength: 254 nm

o Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B
0 90 10
20 10 90
25 10 90
26 90 10
| 30190 10 |

o Data Analysis:
o Integrate the peak area of SR10067 at each time point.
o Calculate the percentage of SR10067 remaining relative to the T=0 sample.

o Monitor for the appearance of new peaks, which may indicate degradation products.

Protocol 2: Identification of Degradation Products by
LC-MS

This protocol utilizes LC-MS to identify the molecular weights of potential degradation products.
Materials:

e SR10067 solution in DMSO

e LC-MS grade ACN and water

e Formic acid
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e C18 UPLC/UHPLC column (e.g., 2.1 x 50 mm, 1.7 pm)

e LC-MS system with an electrospray ionization (ESI) source
Procedure:

e Sample Preparation:

o Dilute the SR10067 stock solution with 50:50 ACN:water to a final concentration of
approximately 1 pug/mL.

e LC-MS Conditions:

o Use the same mobile phases and a similar gradient as in the HPLC protocol, adapted for a
shorter UPLC/UHPLC column and a faster flow rate (e.g., 0.4 mL/min).

o Mass Spectrometry:
» |onization Mode: Positive ESI
= Scan Range: m/z 100-1000

» Perform fragmentation (MS/MS) on the parent ion of SR10067 and any potential
degradation product ions to aid in structural elucidation.

o Data Analysis:

o Extract ion chromatograms for the expected m/z of SR10067 and any new m/z values that
appear in the stressed samples.

o Analyze the mass spectra and fragmentation patterns to propose structures for the
degradation products.

Protocol 3: Structural Integrity Assessment by NMR
Spectroscopy

NMR spectroscopy can provide detailed structural information and detect subtle changes that
may not be apparent by other methods.
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Materials:

e SR10067 solution in DMSO

e Deuterated DMSO (DMSO-d6)
e NMR spectrometer (=400 MHz)
Procedure:

e Sample Preparation:

o Evaporate the solvent from a known amount of the SR10067 solution under a stream of
nitrogen.

o Reconstitute the residue in DMSO-d6.
* NMR Acquisition:
o Acquire a *H NMR spectrum.

o For more detailed analysis, 2D NMR experiments such as COSY and HSQC can be
performed.

e Data Analysis:

o Compare the *H NMR spectrum of the stored sample to that of a freshly prepared
standard or the T=0 sample.

o Look for the appearance of new signals or changes in the chemical shifts and integrals of
existing signals, which would indicate degradation.

Summary of Stability Data

The following table provides a template for summarizing the quantitative data obtained from a
long-term stability study of SR10067.
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Degradation

% SR10067 Structural
Storage ) . . Products
. Time Point Remaining Changes
Condition Detected (LC-
(HPLC) (NMR)
MS)
-80°C 1 month
3 months
6 months
-20°C 1 month
3 months
4°C 1 week
1 month
Room Temp 24 hours
1 week
Freeze-Thaw 1 cycle
5 cycles
10 cycles
Conclusion

The stability of SR10067 solutions is crucial for obtaining reliable and reproducible results in

research and development. By adhering to the recommended storage conditions and

employing the detailed analytical protocols provided, researchers can ensure the integrity of

their SR10067 samples. For in vivo experiments, it is always recommended to use freshly

prepared solutions. Regular stability testing is a critical component of quality control for any

research involving small molecule compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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